Cas no 23795-68-8 ((2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide)
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
- 2-Propenamide, 2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-
-
- Inchi: 1S/C15H18N2O2/c1-4-17(5-2)15(18)13(11-16)10-12-6-8-14(19-3)9-7-12/h6-10H,4-5H2,1-3H3
- InChI Key: PJANYVQYYGPJFX-UHFFFAOYSA-N
- SMILES: C(N(CC)CC)(=O)C(C#N)=CC1=CC=C(OC)C=C1
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 457.9±40.0 °C at 760 mmHg
- Flash Point: 230.8±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-3286-1MG |
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide |
23795-68-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-3286-5MG |
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide |
23795-68-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-3286-10MG |
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide |
23795-68-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-3286-20MG |
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide |
23795-68-8 | >90% | 20mg |
£76.00 | 2023-04-17 | |
| Key Organics Ltd | MS-3286-0.5G |
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide |
23795-68-8 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00921438-1g |
(2E)-2-Cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide |
23795-68-8 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI80322-1mg |
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide |
23795-68-8 | >90% | 1mg |
$202.00 | 2023-12-31 | |
| A2B Chem LLC | AI80322-5mg |
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide |
23795-68-8 | >90% | 5mg |
$215.00 | 2023-12-31 | |
| A2B Chem LLC | AI80322-10mg |
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide |
23795-68-8 | >90% | 10mg |
$241.00 | 2023-12-31 | |
| A2B Chem LLC | AI80322-500mg |
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide |
23795-68-8 | >90% | 500mg |
$729.00 | 2023-12-31 |
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
Chemical Profile of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide (CAS No. 23795-68-8)
The compound (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide, identified by its CAS number 23795-68-8, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a unique structural framework characterized by a conjugated system involving an α,β-unsaturated carbonyl group and a cyano substituent, which are pivotal for its interaction with biological targets. The presence of an N,N-diethyl moiety and a 4-methoxyphenyl group further enhances its pharmacophoric potential, making it a candidate for diverse therapeutic applications.
In recent years, the exploration of amide-based compounds has gained considerable traction due to their versatility in modulating biological pathways. The structural motif of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide aligns well with the growing interest in molecules that can engage with enzymes and receptors through multiple interaction points. This compound's ability to adopt various conformations, facilitated by its rigid yet flexible backbone, makes it an attractive scaffold for drug design.
One of the most compelling aspects of this compound is its potential in the development of novel therapeutics. The cyano group, in particular, has been extensively studied for its ability to influence electronic properties and reactivity, which can be leveraged to enhance binding affinity or selectivity. Furthermore, the methoxy substitution on the aromatic ring introduces hydrophobicity and electronic modulation, which are critical factors in determining pharmacokinetic profiles.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide serves as an excellent example of how strategic modifications can yield molecules with enhanced biological activity. For instance, studies have shown that amides with similar structural features exhibit promising effects in modulating inflammatory pathways and neurotransmitter systems.
The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. Key steps include the formation of the α,β-unsaturated carbonyl system through crotonylation or similar methods, followed by functionalization with the cyano group and aromatic substitution. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore its potential as a building block for more complex derivatives.
From a computational chemistry perspective, the molecular properties of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure and potential hydrogen bonding interactions, which are crucial for understanding its mechanism of action. These computational studies have complemented experimental efforts by offering a rational basis for designing next-generation analogs.
In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it interacts with specific enzymes and receptors in a manner consistent with potential therapeutic applications. For example, preliminary data indicate that it may exhibit inhibitory effects on certain kinases or proteases involved in disease pathways. Such findings are particularly exciting given the growing recognition of targeted therapies in modern medicine.
The integration of machine learning and artificial intelligence into drug discovery has also accelerated the evaluation process for compounds like (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide. Predictive models have been developed to assess binding affinities and metabolic stability, allowing researchers to prioritize promising candidates more efficiently. These advancements underscore the importance of interdisciplinary approaches in advancing pharmaceutical research.
Looking ahead, the future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structure-based design and medicinal chemistry interventions. By leveraging cutting-edge technologies such as high-throughput screening and biophysical techniques, scientists hope to uncover new therapeutic applications that could benefit patients worldwide.
23795-68-8 ((2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)